Cas no 2228381-31-3 (2,4-dimethoxypyridine-3-sulfonamide)
2,4-dimethoxypyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dimethoxypyridine-3-sulfonamide
- 2228381-31-3
- EN300-1990953
-
- Inchi: 1S/C7H10N2O4S/c1-12-5-3-4-9-7(13-2)6(5)14(8,10)11/h3-4H,1-2H3,(H2,8,10,11)
- InChI Key: BFJRKVLRTZLVQE-UHFFFAOYSA-N
- SMILES: S(C1C(=NC=CC=1OC)OC)(N)(=O)=O
Computed Properties
- Exact Mass: 218.03612798g/mol
- Monoisotopic Mass: 218.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 99.9Ų
2,4-dimethoxypyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1990953-1g |
2,4-dimethoxypyridine-3-sulfonamide |
2228381-31-3 | 1g |
$1857.0 | 2023-09-16 | ||
| Enamine | EN300-1990953-5g |
2,4-dimethoxypyridine-3-sulfonamide |
2228381-31-3 | 5g |
$5387.0 | 2023-09-16 | ||
| Enamine | EN300-1990953-10g |
2,4-dimethoxypyridine-3-sulfonamide |
2228381-31-3 | 10g |
$7988.0 | 2023-09-16 | ||
| Enamine | EN300-1990953-0.05g |
2,4-dimethoxypyridine-3-sulfonamide |
2228381-31-3 | 0.05g |
$1560.0 | 2023-09-16 | ||
| Enamine | EN300-1990953-0.1g |
2,4-dimethoxypyridine-3-sulfonamide |
2228381-31-3 | 0.1g |
$1635.0 | 2023-09-16 | ||
| Enamine | EN300-1990953-0.25g |
2,4-dimethoxypyridine-3-sulfonamide |
2228381-31-3 | 0.25g |
$1708.0 | 2023-09-16 | ||
| Enamine | EN300-1990953-0.5g |
2,4-dimethoxypyridine-3-sulfonamide |
2228381-31-3 | 0.5g |
$1783.0 | 2023-09-16 | ||
| Enamine | EN300-1990953-1.0g |
2,4-dimethoxypyridine-3-sulfonamide |
2228381-31-3 | 1g |
$1857.0 | 2023-05-26 | ||
| Enamine | EN300-1990953-2.5g |
2,4-dimethoxypyridine-3-sulfonamide |
2228381-31-3 | 2.5g |
$3641.0 | 2023-09-16 | ||
| Enamine | EN300-1990953-5.0g |
2,4-dimethoxypyridine-3-sulfonamide |
2228381-31-3 | 5g |
$5387.0 | 2023-05-26 |
2,4-dimethoxypyridine-3-sulfonamide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2,4-dimethoxypyridine-3-sulfonamide
Exploring the Potential of 2,4-Dimethoxypyridine-3-Sulfonamide: A Comprehensive Overview
2,4-Dimethoxypyridine-3-sulfonamide, identified by the CAS number 2228381-31-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in drug development and agrochemicals. The structure of 2,4-dimethoxypyridine-3-sulfonamide consists of a pyridine ring substituted with methoxy groups at positions 2 and 4, and a sulfonamide group at position 3. This unique arrangement imparts distinctive chemical properties that make it a valuable molecule for various research and industrial purposes.
The synthesis of 2,4-dimethoxypyridine-3-sulfonamide typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, studies published in the Journal of Organic Chemistry have highlighted the use of microwave-assisted synthesis to expedite the formation of this compound. Such innovations not only enhance efficiency but also reduce environmental impact by minimizing waste and energy consumption.
Chemical Properties and Stability
2,4-Dimethoxypyridine-3-sulfonamide exhibits remarkable stability under various conditions, making it suitable for a wide range of applications. Its solubility in polar solvents is particularly advantageous for its use in pharmaceutical formulations. Recent research has also explored its thermal stability, revealing that it can withstand temperatures up to 150°C without significant degradation. This property is crucial for processes involving high temperatures, such as tablet manufacturing or encapsulation techniques.
Biological Activity and Applications
The biological activity of 2,4-dimethoxypyridine-3-sulfonamide has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes associated with inflammatory pathways. A study published in the Nature Communications journal highlighted its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This finding opens new avenues for its application in anti-inflammatory drug development.
Beyond pharmacology, this compound has shown promise in agrochemicals as a potential herbicide or fungicide. Field trials conducted by agricultural research institutions have indicated its efficacy against several crop pathogens without adverse effects on non-target organisms. These results underscore its potential as an environmentally friendly alternative to conventional pesticides.
Toxicological Studies
To ensure safe use, comprehensive toxicological studies have been conducted on 2,4-dimethoxypyridine-3-sulfonamide. Acute toxicity tests reveal that it has a low toxicity profile when administered orally or dermally. Chronic toxicity studies over extended periods have also shown no significant adverse effects on vital organs such as the liver and kidneys. These findings are supported by recent publications in the Toxicology Letters, which emphasize its safety profile for therapeutic applications.
Synthesis Optimization and Green Chemistry Approaches
In line with global efforts to promote sustainability, researchers have focused on developing green chemistry approaches for synthesizing 2,4-dimethoxypyridine-3-sulfonamide. Techniques such as catalytic hydrogenation and enzymatic reactions have been explored to replace traditional methods that rely on hazardous reagents. A study published in the
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